2-((3-(4-(tert-butyl)phenyl)-8-methyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-[[2-(4-tert-butylphenyl)-8-methyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl]sulfanyl]-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C28H36N4OS/c1-6-20-7-13-23(14-8-20)29-24(33)19-34-26-25(21-9-11-22(12-10-21)27(2,3)4)30-28(31-26)15-17-32(5)18-16-28/h7-14H,6,15-19H2,1-5H3,(H,29,33)
• InChI Key: XHKCZKKVPAIKON-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC3(CCN(CC3)C)N=C2C4=CC=C(C=C4)C(C)(C)C
• Molecular Formula: C28H36N4OS
• Molecular Weight: 476.7 g/mol

Description

2-((3-(4-(tert-butyl)phenyl)-8-methyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C28H36N4OS and its molecular weight is 476.68. The purity is usually 95%.
BenchChem offers high-quality 2-((3-(4-(tert-butyl)phenyl)-8-methyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(4-ethylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((3-(4-(tert-butyl)phenyl)-8-methyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(4-ethylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Ligand Affinity and Selectivity in Receptor Binding

Compounds with a structure similar to the query molecule have been found to exhibit high affinity and selectivity in receptor binding. For example, ligands for the human ORL1 (orphanin FQ/nociceptin) receptor have been identified, exhibiting high affinity and moderate to good selectivity versus opioid receptors. These ligands are full agonists in biochemical assays, indicating their potential in receptor-targeted drug development (Röver et al., 2000).

2. Antiviral Activity

Some analogs of the query compound have been designed and synthesized with a focus on antiviral activity. Notably, a series of N-(3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide derivatives demonstrated strong activity against the influenza A/H3N2 virus and human coronavirus 229E, highlighting the spirothiazolidinone scaffold's potential in antiviral drug development (Apaydın et al., 2020).

3. Antitumor Activity

Research has been conducted on derivatives of similar structures for their potential antitumor activity. Specifically, the study of 5-methyl-4-phenyl thiazole derivatives as anticancer agents shows selective cytotoxicity against human lung adenocarcinoma cells, suggesting a promising avenue for cancer treatment (Evren et al., 2019).

4. Anxiolytic Properties

Compounds structurally related to the query molecule have been synthesized and evaluated for their anxiolytic-like properties. The development of certain triazaspirodecanones from a selective compound has been reported to decrease neophobia in novel environments and exhibit anxiolytic-like effects in elevated plus-maze procedures in vivo (Wichmann et al., 2000).

5. Antimicrobial and Antifungal Activities

Several studies have synthesized and evaluated analogs of the query compound for antimicrobial and antifungal activities. These studies demonstrate the potential of these compounds in treating infections, highlighting their importance in drug discovery and pharmaceutical research (MahyavanshiJyotindra et al., 2011), (Yurttaş et al., 2020), (Yurttaş et al., 2020).